5-[4-(allyloxy)phenyl]-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one

• IUPAC Name: 3-benzyl-5-(4-prop-2-enoxyphenyl)-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one
• InChI: InChI=1S/C21H17N3O2S2/c1-2-12-26-16-10-8-15(9-11-16)18-22-19-17(20(25)23-18)28-21(27)24(19)13-14-6-4-3-5-7-14/h2-11H,1,12-13H2,(H,22,23,25)
• InChI Key: XRSCJPTXLUEPAA-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2=NC3=C(C(=O)N2)SC(=S)N3CC4=CC=CC=C4
• Molecular Formula: C21H17N3O2S2
• Molecular Weight: 407.5 g/mol

Description

5-[4-(Allyloxy)phenyl]-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one is a thiazolopyrimidine derivative, characterized by a complex fused ring system and multiple functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Starting materials: : The synthesis typically begins with 2-aminothiazole and various substituted benzaldehydes.

• Key reactions

  • Cyclization: : The initial step often involves cyclization reactions to form the thiazolo[4,5-d]pyrimidine core.

  • Allyloxy incorporation:

• Reagents: : Common reagents include acids like trifluoroacetic acid for cyclization, and bases for other substitution reactions.

Industrial Production Methods: Industrial synthesis would scale up these laboratory methods, optimizing for yield and purity. Typically, industrial production might use batch reactors or continuous flow systems, emphasizing safety and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

• Oxidation: : This compound can undergo oxidation reactions, potentially at the thioxo group, leading to various sulfoxide or sulfone derivatives.

• Reduction: : The thione (C=S) group can be reduced to form thiol or further to alkane derivatives.

• Substitution: : The aromatic rings in this compound facilitate electrophilic and nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

• Oxidizing agents: : Examples include hydrogen peroxide or m-chloroperoxybenzoic acid.

• Reducing agents: : Common ones are lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

• Substitution conditions: : Typically involves conditions such as elevated temperature and use of catalysts like Lewis acids.

Major Products:

Scientific Research Applications

• Chemistry: : In chemical research, this compound serves as a model for studying the reactivity of thiazolo[4,5-d]pyrimidine derivatives.

• Biology: : It’s explored for its potential activity against various biological targets, possibly including enzymes and receptors.

• Medicine: : Research is ongoing into its potential as an antimicrobial, antifungal, or anticancer agent, given its complex structure which may interact uniquely with biological molecules.

• Industry: : This compound can be used in the development of new materials, given its structural properties that may lead to novel functionalities.

Mechanism of Action

The biological activity of 5-[4-(allyloxy)phenyl]-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one likely involves interactions with specific molecular targets such as enzymes or cell receptors. These interactions can inhibit or modify the activity of these targets, leading to therapeutic effects. Pathways affected might include signal transduction pathways and enzymatic reaction chains, though specific details depend on the exact biological context.

Comparison with Similar Compounds

• 5-(4-Methoxyphenyl)-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one: : Similar structure but with a methoxy group instead of allyloxy.

• 5-(4-Ethoxyphenyl)-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one: : Ethoxy substitution offers different solubility and reactivity.

• 5-(4-Hydroxyphenyl)-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one: : The hydroxy group’s higher polarity significantly changes its chemical behavior and biological activity.

Uniqueness: The specific combination of the allyloxy group and the thiazolopyrimidine core grants 5-[4-(allyloxy)phenyl]-3-benzyl-2-thioxo-2,3-dihydro[1,3]thiazolo[4,5-d]pyrimidin-7(6H)-one unique properties in terms of chemical reactivity and biological interactions, setting it apart from similar derivatives. This uniqueness can be harnessed in specialized applications where these particular characteristics are advantageous.

There you go, an in-depth exploration of this fascinating compound!